Cas no 651014-84-5 (Benzenamine,3-methyl-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenamine,3-methyl-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 651014-84-5
• MF: C₁₉H₂₄BNO₂
• MW: 309.21036529541
• CID: 407988
• PubChem ID: 10357963
• Update Time: 2025-04-19

Benzenamine,3-methyl-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methyl-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-methyl-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• AG-G-44628
• CTK5C2153
• N-phenyl-3-BPin-5-methylaniline
• N-phenyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• DTXSID90438696
• 3-Methyl-N-phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)aniline
• starbld0019393
• 651014-84-5

• Inchi： 1S/C19H24BNO2/c1-14-11-15(20-22-18(2,3)19(4,5)23-20)13-17(12-14)21-16-9-7-6-8-10-16/h6-13,21H,1-5H3
• InChI Key： LKSMVYIMTBTRHH-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C=C(C=2)NC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 308.19372
• Monoisotopic Mass: 309.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49